Cas no 1425-67-8 (6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide)

• Product Name: 6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide
• CAS No: 1425-67-8
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 139728
• PubChem ID: 74024
• Update Time: 2025-04-19

6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide
• 4-nitro-1-oxidoquinolin-1-ium-6-carboxylic acid
• 6-CARBOXY-4-NITROQUINOLINE1-OXIDE
• 4-Nitroquinoline-6-carboxylic acid 1-oxide
• 6-Carboxy-4-nitroquinoline oxide
• 6-Carboxy-4-nitroquinoline-1-oxide
• 6-Carboxyl-4-nitroquinoline 1-oxide
• BRN 0483777
• CCRIS 851
• 4-Nitro-6-quinolinecarboxylic acid 1-oxide
• 6-Carboxy-4-nitroquinoline 1-oxide
• CHEMBL3244954
• 6-Quinolinecarboxylic acid, 4-nitro-, 1-oxide
• 1425-67-8
• DTXSID10162062

• Inchi： 1S/C10H6N2O5/c13-10(14)6-1-2-8-7(5-6)9(12(16)17)3-4-11(8)15/h1-5H,(H,13,14)
• InChI Key： MJCUNRRGIZCINL-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=C2C=C(C(=O)O)C=CC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.02768
• Monoisotopic Mass: 234.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.4886 (rough estimate)
• Boiling Point: 376.48°C (rough estimate)
• Refractive Index: 1.7040 (estimate)
• PSA: 107.38